Cas no 325994-52-3 (2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide)
2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
- 2-[(5E)-5-Benzylidene-4-oxo-1-phenylimidazol-2-yl]sulfanyl-N-phenylacetamide
- Acetamide, 2-[[4,5-dihydro-4-oxo-1-phenyl-5-(phenylmethylene)-1H-imidazol-2-yl]thio]-N-phenyl-
- 2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
- F0784-0160
- (E)-2-((5-benzylidene-4-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl)thio)-N-phenylacetamide
- AKOS003620014
- 2-((5-BENZYLIDENE-4-OXO-1-PH-4,5-DIHYDRO-1H-IMIDAZOL-2-YL)THIO)N-PHENYLACETAMIDE
- 325994-52-3
-
- Inchi: 1S/C24H19N3O2S/c28-22(25-19-12-6-2-7-13-19)17-30-24-26-23(29)21(16-18-10-4-1-5-11-18)27(24)20-14-8-3-9-15-20/h1-16H,17H2,(H,25,28)
- InChI Key: XBTDEBDDZIIZKA-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC=C2)C(=CC2=CC=CC=C2)C(=O)N=1
Computed Properties
- Exact Mass: 413.11979803g/mol
- Monoisotopic Mass: 413.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- pka: 12.81±0.70(Predicted)
2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0784-0160-2μmol |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-5μmol |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-10μmol |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-20μmol |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-1mg |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-2mg |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-3mg |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-4mg |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-5mg |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0784-0160-10mg |
2-{[(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
325994-52-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
Professional Introduction to Compound with CAS No 325994-52-3 and Product Name: 2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
The compound in question, identified by the CAS number 325994-52-3, is a sophisticated organic molecule with a rich structural framework. Its product name, 2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide, provides a detailed insight into its chemical composition and functional groups. This introduction aims to explore the compound's structure, potential applications, and recent advancements in research that highlight its significance in the field of pharmaceutical chemistry.
The molecular structure of this compound features several key functional groups, including an imidazole ring, a sulfanyl group, and a phenylacetamide moiety. The presence of these groups suggests potential biological activity, making the compound a candidate for further investigation in drug discovery and development. Specifically, the imidazole ring is known for its role in various bioactive molecules, while the sulfanyl group can contribute to hydrogen bonding interactions, enhancing binding affinity to biological targets.
Recent studies have demonstrated the importance of imidazole derivatives in medicinal chemistry due to their versatility and biological activity. For instance, imidazole-based compounds have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The compound in question may exhibit similar properties, making it a promising candidate for therapeutic applications. Moreover, the phenylacetamide moiety is often found in bioactive molecules due to its ability to interact with biological receptors and enzymes.
In the context of pharmaceutical research, the synthesis and characterization of this compound are critical steps toward understanding its potential therapeutic effects. Advanced synthetic methodologies have enabled the efficient preparation of complex molecules like this one, allowing researchers to modify specific structural features and optimize biological activity. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for confirming the compound's identity and purity.
One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers are increasingly interested in designing molecules that can modulate specific biological pathways implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of this compound make it an attractive candidate for further exploration in these areas. For example, the sulfanyl group could serve as a binding site for enzymes or receptors involved in disease pathways.
The field of medicinal chemistry has seen significant advancements in recent years, particularly in the area of structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how a compound will interact with biological targets. This approach has led to the discovery of novel drugs with improved efficacy and reduced side effects. The compound under discussion could benefit from such computational studies to identify potential therapeutic applications.
Another important consideration is the pharmacokinetic profile of this compound. For a drug candidate to be successful, it must not only exhibit potent biological activity but also demonstrate favorable absorption, distribution, metabolism, excretion (ADME) properties. Researchers often use in vitro and in vivo models to assess these properties before advancing a compound into clinical trials. Understanding how this compound behaves in biological systems will be crucial for determining its potential as a therapeutic agent.
Recent publications have highlighted the growing interest in imidazole derivatives as pharmacological agents. These studies have shown that modifications to the imidazole ring can significantly alter biological activity, providing valuable insights into structure-activity relationships (SAR). The compound described here represents an interesting case study for exploring these relationships further. By systematically varying structural features such as substituents on the phenyl rings or the sulfanyl group, researchers can gain a deeper understanding of how these changes affect biological activity.
The role of computational chemistry in drug discovery cannot be overstated. Modern computational tools allow researchers to model complex molecular interactions with high accuracy, enabling them to predict how different compounds will behave biologically. These predictions can then be validated through experimental studies, saving time and resources in the drug development process. The compound under discussion could benefit from such computational approaches to guide its optimization toward improved therapeutic efficacy.
In conclusion,2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features suggest potential biological activity relevant to various diseases,CAS No 325994-52-3 identifies it as a distinct molecule worthy of detailed investigation,imidazole ring plays a crucial role,sulfanyl group offers interaction possibilities,phenylacetamide moiety contributes bioactivity,structure-based drug design facilitates discovery,computational methods enhance understanding,pharmacokinetic profile determines viability,structure/activity relationships guide optimization,computational chemistry accelerates progress,biological targets provide focus,therapeutic applications remain promising,medicinal chemistry advances rapidly,drug development benefits significantly from continued exploration.
325994-52-3 (2-{(5E)-4-oxo-1-phenyl-5-(phenylmethylidene)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)